Cas no 188787-69-1 (Benzothiazole,6-fluoro-2-methyl-7-nitro-)
188787-69-1 structure
Product Name:Benzothiazole,6-fluoro-2-methyl-7-nitro-
CAS No:188787-69-1
MF:C8H5FN2O2S
MW:212.200903654099
CID:115402
PubChem ID:18916429
Update Time:2025-04-18
Benzothiazole,6-fluoro-2-methyl-7-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,6-fluoro-2-methyl-7-nitro-
- Benzothiazole, 6-fluoro-2-methyl-7-nitro- (9CI)
- 6-Fluoro-2-methyl-7-nitro-1,3-benzothiazole
- 188787-69-1
- SCHEMBL8688497
-
- Inchi: 1S/C8H5FN2O2S/c1-4-10-6-3-2-5(9)7(11(12)13)8(6)14-4/h2-3H,1H3
- InChI Key: CYZXLFNPCKJSLW-UHFFFAOYSA-N
- SMILES: S1C(C)=NC2C=CC(=C(C1=2)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 212.00565
- Monoisotopic Mass: 212.00557674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 87Ų
Experimental Properties
- PSA: 56.03
Benzothiazole,6-fluoro-2-methyl-7-nitro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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